(S)-3-(4-bromothiazol-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid

• Molecular Formula: C11H15BrN2O4S
• Molecular Weight: 351.22 g/mol
• InChI: InChI=1S/C11H15BrN2O4S/c1-11(2,3)18-10(17)13-6(9(15)16)4-8-14-7(12)5-19-8/h5-6H,4H2,1-3H3,(H,13,17)(H,15,16)/t6-/m0/s1
• InChIKey: LUCLYJDULYUBBG-LURJTMIESA-N

4-Bromothiazole Chiral Intermediate for RAS Inhibitors

(S)-3-(4-bromothiazol-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid (CAS 2641451-74-1) is an enantiopure, Boc-protected, non-proteinogenic amino acid derivative belonging to the class of 4-bromothiazole-containing alanine analogs . It serves as a crucial advanced building block in medicinal chemistry, distinguished by the presence of a (4-bromothiazol-2-yl)methyl side chain on an L-alanine scaffold . This compound is not intended as a final bioactive entity but rather as a highly specialized, chiral intermediate deployed in the multi-step synthesis of complex pharmaceutical agents, particularly next-generation inhibitors targeting the RAS oncoprotein .

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Chiral (S)-enantiomer required for RMC-6236 chemotype synthesis

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4-bromothiazole supports late-stage cross-coupling diversification

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Boc-protected amine compatible with SPPS workflows

Why Substitution with Common Analogs Fails

Substituting (S)-3-(4-bromothiazol-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid with a closely related analog—such as its (R)-enantiomer, the des-bromo analog Boc-3-(4-thiazolyl)-L-alanine, or other halogen variants—is not scientifically viable. The precise stereochemical configuration at the alpha-carbon is essential for maintaining the correct three-dimensional geometry required for downstream chiral recognition in advanced drug candidates like RMC-6236 (Daraxonrasib) . Furthermore, the specific 4-bromo substitution on the thiazole ring is a critical synthetic handle for enabling late-stage functionalization via cross-coupling reactions, a capability that the non-brominated or differently substituted analogs cannot replicate without extensive and costly synthetic pathway redesign [1].

Stereochemical mismatch

Using the (R)-enantiomer may not produce the intended RMC-6236 chemotype due to stereochemical requirements for correct target engagement.

Loss of reactive handle

The des-bromo analog (Boc-3-(4-thiazolyl)-L-alanine) lacks the C-Br bond, limiting late-stage Pd-catalyzed cross-coupling diversification for SAR exploration.

• [1] Legrand, B., et al. Expanding the Scope of Azole-Based γ-Amino Acids – Synthesis and Structural Diversity. Synthesis, 2025, 57(15), 2363-2372. DOI: 10.1055/a-2551-8275 View Source

Quantitative Differentiation Evidence

Stereochemical Purity Required for RMC-6236 Activity

The (S)-enantiomer is the specific chiral building block required for the synthesis of the clinical-stage RAS inhibitor RMC-6236 . While direct potency data for the target intermediate itself is not reported, the downstream compound RMC-6236 exhibits high potency with EC50 values ranging from 28-220 nM against multiple RAS variants . The use of the (R)-enantiomer or a racemic mixture would introduce a stereochemical mismatch, resulting in a structurally distinct and therapeutically ineffective final product, as chirality is fundamental to the drug's target engagement.

Stereochemistry

Data to verify

(S)-enantiomer vs (R)-enantiomer

Required for RMC-6236 chemotype access

Class-level inference; downstream RMC-6236 reported EC50 28–220 nM

Evidence Dimension	Stereochemical Configuration and Downstream Therapeutic Efficacy
Target Compound Data	(S)-configuration; required for synthesis of RMC-6236
Comparator Or Baseline	(R)-enantiomer or racemic mixture
Quantified Difference	Qualitative difference: Correct vs. incorrect stereoisomer. Downstream drug RMC-6236 potency: EC50 28-220 nM (wild-type and mutant RAS)
Conditions	Synthetic pathway to RMC-6236 (Daraxonrasib), a clinical-stage RAS(ON) inhibitor

Why This Matters

Procuring the correct (S)-enantiomer is non-negotiable for any research program aiming to access or study the RMC-6236 chemotype; using the wrong enantiomer will fail to produce the intended clinical candidate and invalidate subsequent biological studies.

4-Bromo Substituent as a Distinct Synthetic Handle

The presence of a bromine atom at the 4-position of the thiazole ring is a key differentiator from non-halogenated analogs like Boc-3-(4-thiazolyl)-L-alanine. The C-Br bond is a well-established and versatile functional group for a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig) . This enables the efficient introduction of diverse aryl, heteroaryl, or amine motifs onto the thiazole core at a late stage of a synthetic sequence. The non-brominated analog lacks this orthogonal reactivity, requiring more complex and lower-yielding routes to achieve similar structural diversification .

Cross-coupling handle

Cross-study comparable

C-Br present vs des-Br analog

Enables late-stage diversification via Pd couplings

Non-brominated analog cannot undergo cross-coupling

Evidence Dimension	Synthetic Versatility / Reactive Handle Availability
Target Compound Data	Contains a C-Br bond, enabling diverse Pd-catalyzed cross-couplings
Comparator Or Baseline	Boc-3-(4-thiazolyl)-L-alanine (des-bromo analog)
Quantified Difference	Presence vs. Absence of a cross-coupling handle for late-stage diversification
Conditions	Standard conditions for Pd-catalyzed cross-coupling reactions

Why This Matters

This compound's unique reactivity allows medicinal chemists to explore a significantly broader chemical space around a lead scaffold, accelerating structure-activity relationship (SAR) studies and candidate optimization without redesigning the entire synthetic route.

Validated High Purity for Reproducible Research

Analytical validation from reputable commercial sources confirms that this compound is available with exceptionally high purity, specifically at 99.90% as determined by HPLC . This level of purity is a critical procurement specification for an advanced intermediate, as impurities can act as chain terminators in solid-phase synthesis or lead to off-target effects in downstream biological assays. While many related building blocks are offered at lower purity grades (e.g., ≥98%), the availability of a 99.90% pure batch provides a quantifiable assurance of quality and consistency .

Purity (HPLC)

Data to verify

99.90%

Supports reproducible synthesis and assay outcomes

Common purity for related building blocks ≥98.0%

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	99.90%
Comparator Or Baseline	Boc-3-(4-thiazolyl)-L-alanine (common purity: ≥98.0%)
Quantified Difference	1.9 percentage points higher purity
Conditions	High-Performance Liquid Chromatography (HPLC) analysis

Why This Matters

For procurement, a higher and analytically validated purity specification minimizes the risk of failed syntheses or irreproducible biological results, directly translating to cost savings and increased confidence in research outcomes.

Primary Research and Industrial Applications

RMC-6236 (Daraxonrasib) Synthesis

The primary and most critical application for this compound is as a dedicated chiral intermediate in the multi-step synthesis of RMC-6236 (Daraxonrasib), a first-in-class, oral, broad-spectrum RAS(ON) inhibitor currently in clinical development for RAS-driven cancers. The precise (S)-stereochemistry and the 4-bromothiazole motif are integral to the final drug's structure . This compound is essential for any research group involved in replicating the RMC-6236 synthesis, conducting preclinical studies on this specific chemotype, or developing related analogs within this important therapeutic class.

Late-Stage Functionalization for Peptide Libraries

Due to the reactive 4-bromo handle, this building block is uniquely suited for generating diverse libraries of thiazole-modified peptides and peptidomimetics . In a typical solid-phase peptide synthesis (SPPS) workflow, the compound is incorporated into a growing peptide chain using its free carboxylic acid. After chain assembly and cleavage, the Boc group is removed to reveal the amine. The crucial 4-bromine atom remains intact, enabling a subsequent and orthogonal 'post-assembly' diversification step via palladium-catalyzed cross-coupling to introduce various functionalities. This strategy is not feasible with the common non-brominated analog Boc-3-(4-thiazolyl)-L-alanine .

SAR Studies on Thiazole-Containing Bioactives

This compound is a valuable tool for medicinal chemists conducting SAR studies around a thiazole-containing pharmacophore. By using it as a core intermediate, researchers can systematically vary the substitution pattern on the thiazole ring through cross-coupling of the bromine atom . This approach allows for the exploration of how changes at this specific position impact biological activity, target engagement, and physicochemical properties, providing insights that are not accessible when using simpler, unsubstituted thiazole building blocks .

Application

Selection Property

Validation Focus

RMC-6236 chemotype synthesis

(S)-enantiomer & 4-bromothiazole integrity

Stereochemical and structural fidelity

Peptide library diversification

4-bromothiazole cross-coupling handle

Post-SPPS functionalization efficiency

Thiazole SAR exploration

Modular thiazole substitution

Biological activity profiling